Cas no 851971-65-8 (1-(2,4-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(2-methyl-1H-indol-3-yl)ethylthiourea)

• Product Name: 1-(2,4-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(2-methyl-1H-indol-3-yl)ethylthiourea
• CAS No: 851971-65-8
• MF: C₂₅H₂₇N₃OS
• MW: 417.566384553909
• CID: 6064253
• PubChem ID: 4686385
• Update Time: 2023-12-13

1-(2,4-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(2-methyl-1H-indol-3-yl)ethylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(2-methyl-1H-indol-3-yl)ethylthiourea
• 3-(2,4-dimethylphenyl)-1-(furan-2-ylmethyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)thiourea
• Thiourea, N'-(2,4-dimethylphenyl)-N-(2-furanylmethyl)-N-[2-(2-methyl-1H-indol-3-yl)ethyl]-
• AKOS001831045
• F0633-0128
• 3-(2,4-dimethylphenyl)-1-(furan-2-ylmethyl)-1-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea
• 851971-65-8
• 1-(2,4-dimethylphenyl)-3-[(furan-2-yl)methyl]-3-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea

• Inchi： 1S/C25H27N3OS/c1-17-10-11-23(18(2)15-17)27-25(30)28(16-20-7-6-14-29-20)13-12-21-19(3)26-24-9-5-4-8-22(21)24/h4-11,14-15,26H,12-13,16H2,1-3H3,(H,27,30)
• InChI Key： GUSFZQKDTBWKKQ-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CO1)(CCC1C2=C(NC=1C)C=CC=C2)C(NC1=CC=C(C)C=C1C)=S

Computed Properties

• Exact Mass: 417.18748367g/mol
• Monoisotopic Mass: 417.18748367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 76.3Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 596.7±60.0 °C(Predicted)
• pka: 13.57±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas